Cas no 29677-50-7 (Hexadecane,1-(hexadecylsulfinyl)-)
29677-50-7 structure
Product Name:Hexadecane,1-(hexadecylsulfinyl)-
CAS No:29677-50-7
MF:C32H66OS
MW:498.930849552155
CID:278118
PubChem ID:313787
Update Time:2025-04-19
Hexadecane,1-(hexadecylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecane,1-(hexadecylsulfinyl)-
- 1-hexadecylsulfinylhexadecane
- AC1L7O7W
- Dicetylsulfoxyd
- dihexadecyl sulfoxide
- Dihexadecyl-sulfoxid
- Di-n-hexadecylsulfoxid
- NSC229449
- DTXSID20310638
- 29677-50-7
- NSC-229449
- SCHEMBL4791112
- 1-(HEXADECANE-1-SULFINYL)HEXADECANE
-
- Inchi: 1S/C32H66OS/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-34(33)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-32H2,1-2H3
- InChI Key: BUHFRUVZJRJKQQ-UHFFFAOYSA-N
- SMILES: S(CCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 498.48378
- Monoisotopic Mass: 498.483
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 30
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.8
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- Density: 0.881
- Boiling Point: 597.4°Cat760mmHg
- Flash Point: 315.1°C
- Refractive Index: 1.474
- PSA: 17.07
- LogP: 12.56340
Hexadecane,1-(hexadecylsulfinyl)- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
29677-50-7 (Hexadecane,1-(hexadecylsulfinyl)-) Related Products
- 2168-93-6(Di-N-Butyl Sulfoxide)
- 2168-95-8(Decane,1-(decylsulfinyl)-)
- 1986-89-6(Di-N-octyl Sulfoxide)
- 4988-34-5(2H-Thiopyran,tetrahydro-, 1-oxide)
- 3079-30-9(Dodecyl methyl sulfoxide)
- 1600-44-8(1λ?-thiolan-1-one)
- 2168-96-9(Didodecyl Sulfoxide)
- 4253-91-2(Propane,1,1'-sulfinylbis-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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